Cas no 478-61-5 (Berbamine)

Berbamine is a natural compound extracted from Phellodendron amurense, which has antitumor, immunomodulatory and cardiovascular effects Berbamine is a calcium channel blocker

Berbamine structure

Product Name:Berbamine

CAS No:478-61-5

Molecular Formula:C₃₇H₄₀N₂O₆

Molecular Weight:608.7233

MDL:MFCD00067632

CID:37647

PubChem ID:12300053

Berbamine Properties

Names and Identifiers

- berbamine
- Berbamine Dihydrochloride
- Berbamine Hydrochloride
- 6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol
- 6,7,6'-trimethoxy-2,2'-dimethyl-berbaman-12-ol
- BERBAINE
- BERBAMAN-12-OL,6,6',7-TRIMETHOXY-2,2'-DIMETHYL
- berberamine
- E6 berbamine
- [ "" ]
- Berbenine
- d-Berbamine
- C37H40N2O6
- STK801360
- BBL009958
- NCI60_000125
- BC202968
- W1165
- (+)-Berbamine
- V5KM4XJ0WM
- TNP00325
- s9141
- BDBM50241654
- NCI60_003398
- AK167975
- 6078-1
- Berbamine
- CHEMBL1198334
- NSC-105131
- SCHEMBL19041
- 20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol
- CHEBI:182116
- MFCD00067632
- d-Berbamine pound>>6,6',7-trimethoxy-2,2'-dimethyl-berbaman-12-ol
- AC-1313
- AC-20191
- FT-0622872
- GNF-Pf-1034
- Q-100513
- MMV007474
- NSC766769
- AKOS005612992
- BCP29709
- NSC-766769
- 478-61-5
- 16h-1,24:6,9-dietheno-11,15-metheno-2H-pyrido(2',3':17,18)(1,11)dioxacycloeicosino(2,3,4-ij)isoquinolin-12-ol, 3,4,4a,5,16a,17,18,19-octahydro-21,22,26-trimethoxy-4,17-dimethyl-, (4aS,16aR)-
- NS00043460
- SCHEMBL19039
- SR-05000002322-2
- NSC-121842
- NCGC00017375-01
- NCGC00142548-01
- BRN 0078902
- AKOS015896768
- 2-27-00-00891 (Beilstein Handbook Reference)
- 16h-1,24:6,9-dietheno-11,15-metheno-2H-pyrido(2',3':17,18)(1,11)dioxacycloeicosino(2,3,4-ij)isoquinolin-12-ol, 3,4,4a,5,16a,17,18,19-octahydro-21,22,26-trimethoxy-4,17-dimethyl-, (4aS-(4aR*,16aS*))-
- WLN: T-T66 CNT&J C1 HO1 IO- JT66 CNT&J C1 HO1 IO1 B1R DQ COR D1- B-18-J
- BERBAMINE [MI]
- NSC-369310
- NCGC00017375-03
- CS-0009732
- Q4891024
- CHEMBL504323
- UNII-V5KM4XJ0WM
- SR-05000002322
- DTXSID40963943
- HY-N0714
- Berbaman-12-ol, 6,6',7-trimethoxy-2,2'-dimethyl-
- BERBAMINE [WHO-DD]
- NCGC00017375-02
- TERT-BUTYL1,3-BENZODIOXOL-4-YLCARBAMATE
- C09357
- CCG-270219
- NSC 121842
- MS-30684
- EINECS 207-523-5
- Berbaman-12-ol,6',7-trimethoxy-2,2'-dimethyl-
- CHEBI:3063
- CCRIS 6538
- BERBAMINE, (+)-
- (1R,14S)-20,21,25-Trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol
- NSC121842
- (1S,14R)-20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol
- berbamine, (1'beta)-isomer
- GLXC-13289
- Berbaman-12-ol, 6,6',7-Trimethoxy-2,2'-dimethyl-(9CI)
- 6078-17-7
- berbamine, (+)
- (1S,14R)-20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo(22.6.2.23,6.18,12.114,18.027,31.022,33)hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol
- berbamine, (1beta)-isomer
- DTXCID301391667
- DFOCUWZXJBAUSQ-URLMMPGGSA-N
- +Expand
- MDL： MFCD00067632
- InChIKey： DFOCUWZXJBAUSQ-URLMMPGGSA-N
- Inchi： 1S/C37H40N2O6/c1-38-14-12-24-19-32(41-3)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-31-18-23(8-11-30(31)40)17-29-35-25(13-15-39(29)2)20-34(42-4)36(43-5)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29+/m0/s1
- SMILES： O1C2=C(C([H])=C3C([H])([H])C([H])([H])N(C([H])([H])[H])[C@@]([H])(C([H])([H])C4C([H])=C([H])C(=C([H])C=4[H])OC4=C(C([H])=C([H])C(=C4[H])C([H])([H])[C@]4([H])C5=C1C(=C(C([H])=C5C([H])([H])C([H])([H])N4C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])O[H])C3=C2[H])OC([H])([H])[H]
- BRN： 0078902

Computed Properties

Exact Mass: 608.288637g/mol
Surface Charge: 0
XLogP3: 6.1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 608.288637g/mol
Monoisotopic Mass: 608.288637g/mol
Topological Polar Surface Area: 72.9Å²
Heavy Atom Count: 45
Complexity: 963
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0
Molecular Weight: 608.7

Experimental Properties

LogP: 6.73520
PSA: 72.86000
Refractive Index: 1.5300 (estimate)
Boiling Point: 655.15°C (rough estimate)
Melting Point: 198.5°C
Flash Point: 381.4 ºC
Color/Form: Powder
Solubility: Not determined
pka: pKa (20°): 7.33 in aq methanol
Specific Rotation: D20 +114.6° (c = 1.0 in chloroform)
Density: 1.1648 (rough estimate)

Berbamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEQ8-100mg	BERBAMINE	478-61-5	95%	100mg	$90.00	2024-05-01
A2B Chem LLC	AG24816-5mg	BERBAMINE	478-61-5	99%	5mg	$44.00
Aaron	AR00DEYK-5mg	BERBAMINE	478-61-5	98%	5mg	$22.00
abcr	AB376311-100 mg	6,6',7-Trimethoxy-2,2'-dimethylberbaman-12-ol; 95%	478-61-5		100 mg	€152.50	2023-07-19
AK Scientific	J98904-100mg	Berbamine	478-61-5	95%	100mg	$67	2023-09-15
ChemFaces	CFN98727-20mg	Berbamine	478-61-5	>=98%	20mg	$50
ChemScence	CS-0009732-5mg	Berbamine	478-61-5	99.79%	5mg	$55.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0249-100mg	Berbamine	478-61-5	98%	100mg	$50	2023-09-20
eNovation Chemicals LLC	Y1260355-100mg	BERBAMINE	478-61-5	95%	100mg	$195	2024-06-06
MedChemExpress	HY-N0714-10mM*1mLinDMSO	Berbamine	478-61-5	99.79%	10mM*1mLinDMSO	￥670	2023-07-26

Berbamine Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:478-61-5)

MR./MRS.:GUAN JING

Phone:19138982515

Email:3149516455@qq.com

HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:478-61-5)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

Phone:18702762251

Email:1438980033@qq.com

NAN JING PU YI Biotechnology Co., Ltd.

Audited Supplier

(CAS:478-61-5)

MR./MRS.:LIU JING LI

Phone:13851506462

Email:927565933@qq.com

Nanjing Bencao Yikang Biotechnology Co., Ltd

Audited Supplier

(CAS:478-61-5)

MR./MRS.:WANG XIAN SHENG

Phone:18362932668

Email:522593521@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:478-61-5)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:478-61-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:478-61-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Berbamine Related Literature

1. Screening under infection-relevant conditions reveals chemical sensitivity in multidrug resistant invasive non-typhoidal Salmonella (iNTS)

Caressa N. Tsai,Marie-Ange Massicotte,Craig R. MacNair,Jordyn N. Perry,Eric D. Brown,Brian K. Coombes RSC Chem. Biol. 2023 4 600
2. Potential roles and molecular mechanisms of phytochemicals against cancer

Zhaodi Zheng,Leilei Zhang,Xitan Hou Food Funct. 2022 13 9208
3. Recent advances in upconversion nanoparticle-based nanocomposites for gas therapy

Nailin Yang,Fei Gong,Liang Cheng Chem. Sci. 2022 13 1883
4. A new integrated method of magnetic separation of isoquinoline alkaloids from Coptis chinensis based on their magnetized derivatives and key physical properties

Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105
5. Novel SS-31 modified liposomes for improved protective efficacy of minocycline against drug-induced hearing loss

Shanshan Hou,Yang Yang,Shuang Zhou,Xiao Kuang,YinXian Yang,Hailing Gao,Zhenjie Wang,Hongzhuo Liu Biomater. Sci. 2018 6 1627
6. The luminescence of bisbenzyltetrahydroisoquinoline alkaloids. The berbamine and oxyacanthine alkaloids

Ernest P. Gibson,James H. Turnbull J. Chem. Soc. Perkin Trans. 2 1980 1696
7. A new integrated method of magnetic separation of isoquinoline alkaloids from Coptis chinensis based on their magnetized derivatives and key physical properties

Lirong Nie,Xueting Feng,Hang Song,Zicheng Li,Shun Yao New J. Chem. 2020 44 7105
8. Berbamine induced activation of the SIRT1/LKB1/AMPK signaling axis attenuates the development of hepatic steatosis in high-fat diet-induced NAFLD rats

Ankita Sharma,Sumit Kr Anand,Neha Singh,Akshay Dwarkanath,Upendra Nath Dwivedi,Poonam Kakkar Food Funct. 2021 12 892
9. The biology and total syntheses of bisbenzylisoquinoline alkaloids

Viviene K. Nguyen,Kevin. G. M. Kou Org. Biomol. Chem. 2021 19 7535
10. The biology and total syntheses of bisbenzylisoquinoline alkaloids

Viviene K. Nguyen,Kevin. G. M. Kou Org. Biomol. Chem. 2021 19 7535
11. A review on potential of natural products in the management of COVID-19

Rudra Chakravarti,Rajveer Singh,Arijit Ghosh,Dhritiman Dey,Priyanka Sharma,Ravichandiran Velayutham,Syamal Roy,Dipanjan Ghosh RSC Adv. 2021 11 16711

478-61-5 (Berbamine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:478-61-5)Berbamine

Purity:99%/99%

Quantity:50mg/100mg

Price($):227.0/342.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:478-61-5)Berbamine

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry